Cas no 781622-88-6 (N-(1-cyano-1,2-dimethylpropyl)-2-[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide)

• Product Name: N-(1-cyano-1,2-dimethylpropyl)-2-[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide
• CAS No: 781622-88-6
• MF: C₁₇H₂₁N₅OS
• MW: 343.446541547775
• CID: 6293239
• PubChem ID: 3314419
• Update Time: 2025-10-24

N-(1-cyano-1,2-dimethylpropyl)-2-[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide Chemical and Physical Properties

Names and Identifiers

• Z24158630
• AKOS033903439
• N-(2-Cyano-3-methylbutan-2-yl)-2-((5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetamide
• starbld0005928
• 781622-88-6
• EN300-26687550
• N-(1-cyano-1,2-dimethylpropyl)-2-[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide

• Inchi： 1S/C17H21N5OS/c1-12(2)17(4,11-18)19-15(23)10-24-16-21-20-13(3)22(16)14-8-6-5-7-9-14/h5-9,12H,10H2,1-4H3,(H,19,23)
• InChI Key： PREWUOYETKKBHG-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C)N1C1C=CC=CC=1)CC(NC(C#N)(C)C(C)C)=O

Computed Properties

• Exact Mass: 343.14668148g/mol
• Monoisotopic Mass: 343.14668148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 109Ų

Additional information on N-(1-cyano-1,2-dimethylpropyl)-2-[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide

N-(1-Cyano-1,2-Dimethylpropyl)-2-[(5-Methyl-4-Phenyl-4H-1,2,4-Triazol-3-Yl)Sulfanyl]Acetamide: A Comprehensive Overview

N-(1-Cyano-1,2-Dimethylpropyl)-2-[(5-Methyl-4-Phenyl-4H-1,2,4-Triazol-3-Yl)Sulfanyl]Acetamide is a complex organic compound with the CAS Registry Number 781622-88-6. This compound is of significant interest in the fields of organic chemistry and pharmacology due to its unique structure and potential applications. The molecule consists of a cyano group, a dimethylpropyl chain, and a triazole ring with a sulfanyl acetamide substituent, making it a versatile compound for various chemical reactions and biological studies.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the cyano-containing precursor. The dimethylpropyl group is introduced through alkylation or substitution reactions, while the triazole ring is formed via cyclization under specific conditions. The final step involves the coupling of the triazole moiety with the sulfanyl acetamide group, which is achieved through nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have improved the efficiency and yield of these reactions, making the synthesis more accessible for large-scale production.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Studies have shown that the triazole ring plays a critical role in modulating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The presence of the sulfanyl group enhances its solubility in biological fluids, making it an attractive candidate for drug delivery systems. Furthermore, the cyano group contributes to the compound's stability and bioavailability, which are essential for its effectiveness in therapeutic applications.

Recent research has focused on the evaluation of this compound's antimicrobial activity. In vitro studies have demonstrated that it exhibits potent activity against a wide range of bacterial and fungal pathogens. The mechanism of action involves interference with the pathogen's cellular processes, such as DNA replication and protein synthesis. These findings have opened new avenues for its use in developing novel antimicrobial agents, particularly in light of the growing resistance to conventional antibiotics.

In addition to its antimicrobial properties, this compound has shown potential in cancer therapy. Preclinical studies indicate that it can inhibit the growth of cancer cells by targeting key enzymes involved in cell proliferation and survival. The triazole ring has been identified as a critical structural element responsible for its anticancer activity. Moreover, its ability to penetrate cellular membranes efficiently makes it a promising candidate for targeted drug delivery systems.

The environmental impact of this compound has also been a subject of recent investigations. Studies have shown that it undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic environments. However, further research is needed to assess its long-term effects on non-target organisms and ecosystems. Regulatory agencies are closely monitoring these findings to ensure that its use aligns with environmental protection standards.

From a manufacturing perspective, the production of this compound requires stringent quality control measures to ensure consistency and purity. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), are employed to monitor intermediate steps and final products. These techniques provide precise data on molecular weight, structural integrity, and impurity levels, ensuring that the final product meets pharmaceutical-grade standards.

In conclusion, N-(1-Cyano-1,2-Dimethylpropyl)-2-[(5-Methyl-4-Phenyl-4H-1,2,4-Triazol-3-Yl)Sulfanyl]Acetamide (CAS No: 781622-88-6) is a multifaceted compound with significant potential in various fields. Its unique structure enables diverse applications in drug development, antimicrobial therapy, and cancer treatment. Ongoing research continues to uncover new insights into its properties and mechanisms of action